Cas no 6336-50-1 (Benzylthiouracil)

• Product Name: Benzylthiouracil
• CAS No: 6336-50-1
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• MDL: MFCD16618433
• CID: 507303
• PubChem ID: 685814
• Update Time: 2025-08-05

Benzylthiouracil Chemical and Physical Properties

Names and Identifiers

• 6-Benzyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 4(1H)-Pyrimidinone,2,3-dihydro-6-(phenylmethyl)-2-thioxo-
• 4-BENZYL-6-HYDROXY-2-MERCAPTOPYRIMIDINE
• 6-Benzyl-2-mercaptopyrimidin-4(3H)-one
• 6-benzyl-2-sulfanylidene-1H-pyrimidin-4-one
• 6-BENZYL-2-THIOURACIL
• 3,4-dihydro-6-phenylmethyl-2-thioxopyrimidin-4(3H)-one
• 6-benzyl thiouracil
• 6-benzyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• 6-benzyl-thiouracil
• AC1LEGI0
• Basdene
• Benzylthiouracil
• NSC39511
• NSC6508
• SureCN2353689
• UNII-PZ35LUM333
• 6-benzyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone
• 6-Benzyl-2-sulfanyl-4-pyrimidinol #
• DB13804
• NCGC00247183-01
• NSC-39511
• BENZYLTHIOURACIL [MART.]
• BENZYLTHIOURACIL [WHO-DD]
• SCHEMBL815137
• HMS2530A12
• 5R-0229
• SR-01000525580-1
• NSC 39511
• Pyrimidinone, dihydro(phenylmethyl)thioxo-(9CI)
• 4(1H)-Pyrimidinone, 2,3-dihydro-6-(phenylmethyl)-2-thioxo-
• D73962
• MLS000705117
• SR-01000525580
• 6-Benzyl-2-sulfanyl-4-pyrimidinol
• Uracil, 6-benzyl-2-thio-
• bentiuracil
• PZ35LUM333
• 6-benzyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• 6-benzyl-2-mercaptopyrimidin-4-ol
• AKOS024332137
• AG-205/13061026
• DTXSID30873587
• CHEMBL1491306
• AKOS001622998
• BENZYLTHIOURACIL (MART.)
• Pyrimidin-4-ol, 6-benzyl-2-mercapto-
• Q4890823
• HY-W069177
• CHEBI:134902
• NS00043626
• NSC-6508
• 4(3H)-pyrimidinone, 2-mercapto-6-(phenylmethyl)-
• ALBB-014144
• F0907-7020
• CS-0078725
• DB-007121
• MFCD00076061
• 4-hydroxy-6-phenylmethyl-2-mercaptopyrimidine
• 6336-50-1
• EINECS 228-717-6
• SMR000230652
• STK014999
• SB57980
• AKOS005174348
• DTXCID601011816
• 6-benzyl-2-thioxo-1H-pyrimidin-4-one
• NSC 6508
• Oprea1_298832

• MDL： MFCD16618433
• Inchi： 1S/C11H10N2OS/c14-10-7-9(12-11(15)13-10)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,12,13,14,15)
• InChI Key： PNXBXCRWXNESOV-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(CC2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 218.0515
• Monoisotopic Mass: 218.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: No data available
• Density: 1.32
• Melting Point: No data available
• Boiling Point: 438.1°C at 760 mmHg
• Flash Point: 218.8°C
• Refractive Index: 1.678
• PSA: 41.13
• LogP: 2.02330
• Vapor Pressure: No data available

Benzylthiouracil Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Safety Term：S22;S24/25
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on Benzylthiouracil

Benzylthiouracil (CAS No 6336-50-1): A Comprehensive Overview of Properties, Applications, and Market Trends

Benzylthiouracil (CAS No 6336-50-1) is a sulfur-containing organic compound that has garnered significant attention in pharmaceutical and biochemical research. This white to off-white crystalline powder, with the molecular formula C8H10N2OS, belongs to the thiouracil class of compounds. Its unique chemical structure, featuring a benzyl group attached to the thiouracil moiety, confers distinct properties that make it valuable in various applications.

The compound's physicochemical properties include a melting point range of 210-215°C and limited solubility in water but better solubility in organic solvents like ethanol and dimethyl sulfoxide. These characteristics are crucial for its formulation and handling in research and industrial settings. Recent studies have focused on optimizing the synthesis of Benzylthiouracil to improve yield and purity, with particular attention to green chemistry approaches that minimize environmental impact.

In the pharmaceutical realm, Benzylthiouracil derivatives have shown promise in several therapeutic areas. Researchers are particularly interested in its potential as a precursor for developing novel drugs targeting specific metabolic pathways. The compound's mechanism of action, which involves interaction with certain enzymes, has become a hot topic in medicinal chemistry circles, especially with the growing interest in personalized medicine approaches.

The global market for Benzylthiouracil and related compounds has shown steady growth, driven by increasing research activities in pharmaceutical development and biochemical studies. Market analysts note particular demand from North America and Europe, where academic institutions and pharmaceutical companies are actively investigating its applications. The compound's price has remained relatively stable, with purity grades ranging from technical (95%) to research-grade (99+%).

From a safety perspective, proper handling of Benzylthiouracil powder requires standard laboratory precautions. While not classified as highly hazardous, researchers should avoid inhalation of dust and direct skin contact. Storage recommendations typically suggest keeping the compound in a cool, dry place, protected from light to maintain stability over extended periods.

Recent advancements in analytical techniques have improved the detection and quantification of Benzylthiouracil in various matrices. High-performance liquid chromatography (HPLC) methods, coupled with mass spectrometry, now allow for precise measurement at trace levels. These developments have opened new possibilities for studying the compound's pharmacokinetics and environmental fate.

The scientific literature contains numerous studies exploring structure-activity relationships of Benzylthiouracil analogs. Computational chemistry approaches, including molecular docking studies, have helped predict how structural modifications might enhance desired biological activities. This area of research aligns well with current trends in drug discovery that emphasize rational design and computer-aided approaches.

Environmental considerations regarding Benzylthiouracil disposal have gained attention in recent years. Proper waste management protocols are essential to prevent potential ecosystem impacts. Many institutions now recommend specific degradation procedures or professional waste handling services for this compound and related substances.

Looking ahead, the future of Benzylthiouracil research appears promising. Emerging applications in materials science, particularly in the development of specialized polymers and coatings, represent an exciting new direction. Additionally, its potential role in agricultural chemistry is being explored, though this remains in early stages of investigation.

For researchers and procurement specialists seeking high-quality Benzylthiouracil, it's essential to verify certificates of analysis and supplier credentials. The compound is available from several reputable chemical suppliers, with options for custom synthesis and bulk quantities for industrial-scale applications. Recent supply chain improvements have reduced lead times in many regions.

In conclusion, Benzylthiouracil (6336-50-1) continues to be a compound of significant scientific and commercial interest. Its versatile properties and potential applications across multiple disciplines ensure it will remain an important subject of study in the coming years. As research methodologies advance and new applications emerge, our understanding of this compound's full potential will undoubtedly expand.